3-(2,6-dichlorophenyl)-N-(3-methoxyphenyl)acrylamide

• IUPAC Name: (E)-3-(2,6-dichlorophenyl)-N-(3-methoxyphenyl)prop-2-enamide
• InChI: InChI=1S/C16H13Cl2NO2/c1-21-12-5-2-4-11(10-12)19-16(20)9-8-13-14(17)6-3-7-15(13)18/h2-10H,1H3,(H,19,20)/b9-8+
• InChI Key: LNHXZRNYFWPLNR-CMDGGOBGSA-N
• Canonical SMILES: COC1=CC=CC(=C1)NC(=O)C=CC2=C(C=CC=C2Cl)Cl
• Isomeric SMILES: COC1=CC=CC(=C1)NC(=O)/C=C/C2=C(C=CC=C2Cl)Cl
• Molecular Formula: C16H13Cl2NO2
• Molecular Weight: 322.2 g/mol

Description

3-(2,6-dichlorophenyl)-N-(3-methoxyphenyl)acrylamide, also known as DCPA, is a synthetic compound that has been extensively studied for its potential use in the field of agriculture. DCPA is a pre-emergent herbicide that is used to control the growth of weeds in crops. It is a member of the acetamide family of herbicides and is classified as a Group 15 herbicide by the Weed Science Society of America.

Mechanism of Action

3-(2,6-dichlorophenyl)-N-(3-methoxyphenyl)acrylamide works by inhibiting the growth of weed seedlings. It does this by interfering with the synthesis of lipids in the emerging weed seedlings, which leads to the death of the plant.
Biochemical and Physiological Effects:
This compound has been shown to have low toxicity to mammals and birds. However, it can be toxic to aquatic organisms and should be used with caution in areas near water sources. This compound has also been shown to have a low potential for bioaccumulation in the environment.

Advantages and Limitations for Lab Experiments

3-(2,6-dichlorophenyl)-N-(3-methoxyphenyl)acrylamide has been widely used in laboratory experiments to study its effects on plant growth and development. Its pre-emergent activity makes it a useful tool for studying the early stages of plant growth. However, its specificity for weed control limits its usefulness in studying the effects of herbicides on non-target organisms.

Future Directions

There are several areas of research that could be explored in the future regarding 3-(2,6-dichlorophenyl)-N-(3-methoxyphenyl)acrylamide. One potential area of research is the development of new formulations of this compound that are more effective against specific weed species. Another area of research is the study of the potential effects of this compound on non-target organisms, particularly in aquatic environments. Finally, the development of new herbicides based on the chemical structure of this compound could lead to the discovery of more effective and environmentally friendly herbicides.

Synthesis Methods

3-(2,6-dichlorophenyl)-N-(3-methoxyphenyl)acrylamide can be synthesized using a variety of methods. One common method involves the reaction of 2,6-dichloroaniline with 3-methoxyphenylacetic acid to form the intermediate 3-(2,6-dichlorophenyl)-N-(3-methoxyphenyl)propionamide, which is then dehydrated to form this compound.

Scientific Research Applications

3-(2,6-dichlorophenyl)-N-(3-methoxyphenyl)acrylamide has been extensively studied for its potential use in agriculture. It is commonly used to control the growth of weeds in crops such as corn, soybeans, and wheat. This compound has been shown to be effective against a wide range of weed species, including annual grasses and broadleaf weeds.